Cas no 31719-16-1 (1,4-Butanediamine,N1,N4-bis(2-methylpropyl)-)

• Product Name: 1,4-Butanediamine,N1,N4-bis(2-methylpropyl)-
• CAS No: 31719-16-1
• MF: C₁₂H₂₈N₂
• MW: 200.364123344421
• CID: 312279
• PubChem ID: 35877
• Update Time: 2025-04-19

1,4-Butanediamine,N1,N4-bis(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine,N1,N4-bis(2-methylpropyl)-
• N',N'-bis(2-methylpropyl)butane-1,4-diamine
• BRN 1742848
• N~1~,N~4~-Bis(2-methylpropyl)butane-1,4-diamine
• Diisobutylputrescine
• 31719-16-1
• DTXSID00953663
• SCHEMBL9624660
• 1,4-BUTANEDIAMINE, N,N'-DIISOBUTYL-
• N,N'-Diisobutyl-1,4-butanediamine

• Inchi： 1S/C12H28N2/c1-11(2)9-13-7-5-6-8-14-10-12(3)4/h11-14H,5-10H2,1-4H3
• InChI Key： FUYYBRYQDMGVRX-UHFFFAOYSA-N
• SMILES： N(CC(C)C)CCCCNCC(C)C

Computed Properties

• Exact Mass: 200.22544
• Monoisotopic Mass: 200.225
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1A^2
• XLogP3: 2.7

Experimental Properties

• Density: 0.817
• Boiling Point: 253.5°Cat760mmHg
• Flash Point: 113.8°C
• Refractive Index: 1.441
• PSA: 24.06